Cas no 898640-57-8 (N-(4-acetylphenyl)-2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(4-acetylphenyl)-2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 898640-57-8
• MF: C₁₈H₁₆ClN₅O₂S
• MW: 401.869940757751
• CID: 5485759
• Update Time: 2025-07-22

N-(4-acetylphenyl)-2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-[[4-amino-5-(4-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• N-(4-acetylphenyl)-2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

• Inchi： 1S/C18H16ClN5O2S/c1-11(25)12-4-8-15(9-5-12)21-16(26)10-27-18-23-22-17(24(18)20)13-2-6-14(19)7-3-13/h2-9H,10,20H2,1H3,(H,21,26)
• InChI Key： CAPAPQIYANNNQC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)=O)C=C1)(=O)CSC1N(N)C(C2=CC=C(Cl)C=C2)=NN=1

Additional information on N-(4-acetylphenyl)-2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

Introduction to N-(4-acetylphenyl)-2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS No. 898640-57-8)

N-(4-acetylphenyl)-2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 898640-57-8, represents a unique molecular architecture that combines acetylphenyl and triazolylsulfanyl functional groups, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural complexity of N-(4-acetylphenyl)-2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide lies in its ability to interact with biological targets in multiple ways. The presence of the acetylphenyl moiety suggests potential interactions with enzymes and receptors, while the triazolylsulfanyl group introduces a sulfur-rich environment that could enhance binding affinity and selectivity. This dual functionality makes the compound an intriguing subject for studying its pharmacological properties and potential therapeutic applications.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their pharmaceutical potential. The triazole scaffold, in particular, has been extensively studied due to its presence in numerous bioactive molecules. The incorporation of a sulfanyl group into the triazole ring further expands its chemical space, offering new opportunities for designing molecules with enhanced biological activity. N-(4-acetylphenyl)-2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide exemplifies this trend, as it combines several pharmacophoric elements that are known to contribute to drug-like properties.

The synthesis of N-(4-acetylphenyl)-2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the triazole core, followed by functionalization with the acetylphenyl and sulfanyl groups. Each step must be meticulously controlled to avoid side reactions and to maintain the integrity of the desired structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are often employed to achieve the desired transformations efficiently.

The pharmacological evaluation of N-(4-acetylphenyl)-2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide has revealed several promising activities. In vitro studies have shown that this compound exhibits moderate inhibitory effects on certain kinases and enzymes associated with inflammatory pathways. The sulfanyl group appears to play a crucial role in mediating these interactions by forming hydrogen bonds and hydrophobic interactions with the target proteins. Additionally, the acetylphenyl moiety may contribute to the compound's solubility and bioavailability, which are critical factors for its potential therapeutic use.

The potential therapeutic applications of N-(4-acetylphenyl)-2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide are still under investigation, but preliminary findings suggest that it may have utility in treating conditions related to inflammation and metabolic disorders. The compound's ability to modulate enzyme activity could make it a valuable tool for developing novel therapeutics that target these diseases. Further preclinical studies are necessary to fully elucidate its mechanism of action and to assess its safety and efficacy in animal models.

The chemical diversity introduced by the sulfanyl group also opens up possibilities for derivative design. By modifying the substituents on the triazole ring or introducing additional functional groups into the acetylphenyl moiety, researchers can generate a library of related compounds with tailored biological activities. This approach is particularly valuable in drug discovery pipelines where structural diversity is essential for identifying lead compounds with optimal pharmacokinetic profiles.

The synthesis and characterization of N-(4-acetylphenyl)-2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide have been aided by advances in spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools provide detailed information about the compound's molecular structure and purity, which are critical for understanding its behavior in biological systems. High-resolution NMR spectra have been particularly useful in confirming the connectivity of atoms within the molecule and in identifying any impurities that may arise during synthesis.

The development of computational methods for predicting molecular properties has also played a significant role in studying this compound. Molecular docking simulations can be used to model how N-(4-acetylphenyl)-2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide interacts with biological targets at an atomic level. These simulations can help identify key binding residues and provide insights into the compound's mode of action. Additionally, quantum mechanical calculations can be employed to predict energy landscapes and reaction pathways during synthesis.

In conclusion，N-(۴-acetylphenyI б>-۲{۴-amіno -۵(۴ - chloro phenyI) - ۴ H - ۱،۲،۴ - triazоl - ۳ - ylsulфanyI} acetamide (CAS No . ۸۹۸۶۴۰ - ۵۷ - ۸) is a structurally complex organic compound with significant pharmaceutical potential . Its unique combination of acetylphenyI and triazоl - ylsulфanyI functional groups makes it an attractive candidate for further exploration in drug discovery . While much remains tο be learned about its pharmacological properties , preliminary studies suggest that it may have utility in treating conditions related tο inflammation and metabolic disorders . Continued research into this compound holds promise fοr uncovering new therapeutic strategies . р>